Cas no 89630-82-0 (2,5-Furandimethanol, monoacetate)

• Product Name: 2,5-Furandimethanol, monoacetate
• CAS No: 89630-82-0
• MF: C₈H₁₂O₅
• MW: 188.177883148193
• CID: 594092
• PubChem ID: 71325279
• Update Time: 2025-04-19

2,5-Furandimethanol, monoacetate Chemical and Physical Properties

Names and Identifiers

• 2,5-Furandimethanol, monoacetate
• acetic acid,[5-(hydroxymethyl)furan-2-yl]methanol
• Acetic acid--(furan-2,5-diyl)dimethanol (1/1)
• 89630-82-0
• DTXSID70754644

• Inchi： 1S/C6H8O3.C2H4O2/c7-3-5-1-2-6(4-8)9-5;1-2(3)4/h1-2,7-8H,3-4H2;1H3,(H,3,4)
• InChI Key： FCDOOOHMAUSHBP-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC=C1CO.OC(C)=O

Computed Properties

• Exact Mass: 188.06847348g/mol
• Monoisotopic Mass: 188.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.9Ų